N-(pyrazin-2-yl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-pyrazin-2-yl-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C12H8F3N3O/c13-12(14,15)9-3-1-2-8(6-9)11(19)18-10-7-16-4-5-17-10/h1-7H,(H,17,18,19)
• InChI Key: CBGLRDVMEYIPGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)NC2=NC=CN=C2
• Molecular Formula: C12H8F3N3O
• Molecular Weight: 267.21 g/mol

Description

N-(pyrazin-2-yl)-3-(trifluoromethyl)benzamide is a chemical compound that features a pyrazine ring attached to a benzamide structure with a trifluoromethyl group at the meta position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(pyrazin-2-yl)-3-(trifluoromethyl)benzamide typically involves the reaction of 3-(trifluoromethyl)benzoic acid with pyrazine-2-amine. The reaction is usually carried out in the presence of a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours to yield the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

N-(pyrazin-2-yl)-3-(trifluoromethyl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The trifluoromethyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides with various functional groups.

Scientific Research Applications

N-(pyrazin-2-yl)-3-(trifluoromethyl)benzamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(pyrazin-2-yl)-3-(trifluoromethyl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity, or interact with a receptor, modulating its signaling pathways. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to penetrate cell membranes more effectively.

Comparison with Similar Compounds

Similar Compounds

N-(pyrazin-2-yl)benzamide: Lacks the trifluoromethyl group, resulting in different chemical and biological properties.

3-(trifluoromethyl)benzamide: Lacks the pyrazine ring, affecting its reactivity and applications.

N-(pyridin-2-yl)-3-(trifluoromethyl)benzamide:

Uniqueness

N-(pyrazin-2-yl)-3-(trifluoromethyl)benzamide is unique due to the presence of both the pyrazine ring and the trifluoromethyl group. This combination imparts distinct chemical properties, such as increased stability and lipophilicity, making it a valuable compound for various research applications.